![molecular formula C8H13N3O2 B6221359 9-(azidomethyl)-5,8-dioxaspiro[3.5]nonane CAS No. 2757999-75-8](/img/no-structure.png)
9-(azidomethyl)-5,8-dioxaspiro[3.5]nonane
Overview
Description
9-(Azidomethyl)-5,8-dioxaspiro[3.5]nonane is a synthetic organic compound that is widely used in the fields of biochemistry and biotechnology. It is a versatile compound that can be used in a variety of applications, ranging from laboratory experiments to drug design. The compound is also known as 9-Azidomethyl-5,8-dioxaspiro[3.5]nonane, 9-Azido-5,8-dioxaspiro[3.5]nonane, and 9-Azidomethyl-5,8-dioxaspiro[3.5]nonane-1.
Mechanism of Action
The mechanism of action of 9-(azidomethyl)-5,8-dioxaspiro[3.5]nonane is not fully understood. However, it is believed that the compound acts as an electrophile and is able to form covalent bonds with nucleophilic groups in proteins. This covalent bond formation is believed to disrupt the normal functioning of the protein and can lead to inhibition of protein-protein interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 9-(azidomethyl)-5,8-dioxaspiro[3.5]nonane are not yet fully understood. However, it is believed that the compound can interact with a wide range of proteins and enzymes, leading to a variety of effects. For example, 9-(azidomethyl)-5,8-dioxaspiro[3.5]nonane has been shown to inhibit the activity of enzymes involved in the synthesis of DNA and RNA, as well as the activity of enzymes involved in signal transduction pathways. In addition, the compound has been shown to induce apoptosis in certain cell types.
Advantages and Limitations for Lab Experiments
The primary advantage of 9-(azidomethyl)-5,8-dioxaspiro[3.5]nonane for laboratory experiments is its versatility. The compound can be used in a variety of applications, ranging from the study of enzyme kinetics to the development of small molecule inhibitors of protein-protein interactions. In addition, the compound is relatively stable and can be stored for long periods of time.
However, the compound is also associated with certain limitations. For example, the compound is highly reactive and may lead to the formation of unwanted side products in certain reactions. In addition, the compound is toxic and should be handled with care.
Future Directions
The future directions for 9-(azidomethyl)-5,8-dioxaspiro[3.5]nonane are numerous. For example, the compound could be used to develop novel drugs or to study the structure and function of proteins. In addition, the compound could be used to develop peptide-based therapeutics or to study the effects of small molecules on signal transduction pathways. Furthermore, the compound could be used to develop fluorescent dyes for imaging and drug delivery applications. Finally, the compound could be used to study the structure and function of enzymes involved in the synthesis of DNA and RNA.
Synthesis Methods
The synthesis of 9-(azidomethyl)-5,8-dioxaspiro[3.5]nonane is typically accomplished using a two-step process. In the first step, a diazonium salt is prepared from the reaction of a hydrazine derivative and a diazonium salt precursor. The diazonium salt is then reacted with a suitable nucleophilic reagent, such as a carboxylic acid, to form the desired 9-(azidomethyl)-5,8-dioxaspiro[3.5]nonane. The reaction can be carried out at room temperature or at higher temperatures, depending on the reagents used.
Scientific Research Applications
9-(azidomethyl)-5,8-dioxaspiro[3.5]nonane has a wide range of applications in scientific research. It has been used in the development of small molecule inhibitors of protein-protein interactions, as well as in the study of enzyme kinetics. It has also been used in the synthesis of novel drugs and in the development of peptide-based therapeutics. In addition, 9-(azidomethyl)-5,8-dioxaspiro[3.5]nonane has been used in the synthesis of fluorescent dyes for imaging and drug delivery applications.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 9-(azidomethyl)-5,8-dioxaspiro[3.5]nonane can be achieved through a multi-step process involving the protection of a diol, followed by the introduction of an azide group and subsequent deprotection.", "Starting Materials": [ "1,4-butanediol", "p-toluenesulfonic acid", "sodium azide", "triethylamine", "tetrahydrofuran", "acetonitrile", "sodium bicarbonate", "magnesium sulfate" ], "Reaction": [ "1. Protection of 1,4-butanediol with p-toluenesulfonic acid in the presence of triethylamine and tetrahydrofuran to form the diol protection intermediate.", "2. Introduction of the azide group by reacting the diol protection intermediate with sodium azide in acetonitrile to form the azide intermediate.", "3. Deprotection of the azide intermediate by treating it with sodium bicarbonate in water to form the desired product, 9-(azidomethyl)-5,8-dioxaspiro[3.5]nonane.", "4. Purification of the product by extraction with ethyl acetate, drying with magnesium sulfate, and evaporation of the solvent." ] } | |
CAS RN |
2757999-75-8 |
Molecular Formula |
C8H13N3O2 |
Molecular Weight |
183.2 |
Purity |
95 |
Origin of Product |
United States |
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